Cas no 951217-57-5 (4-(1,3-thiazol-4-yl)butanoic acid)

• Product Name: 4-(1,3-thiazol-4-yl)butanoic acid
• CAS No: 951217-57-5
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 6494831
• PubChem ID: 57696934
• Update Time: 2024-01-05

4-(1,3-thiazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-thiazol-4-yl)butanoic acid
• 951217-57-5
• SCHEMBL5818912
• EN300-1857443

• Inchi： 1S/C7H9NO2S/c9-7(10)3-1-2-6-4-11-5-8-6/h4-5H,1-3H2,(H,9,10)
• InChI Key： KMZSPHJXLBUJSY-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CCCC(=O)O

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles